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Compound of Interest

Compound Name: 2,5-Diethylphenol

Cat. No.: B12804753

Application Notes and Protocols for 2,5-
Diethylphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the safe
handling, storage, and use of 2,5-Diethylphenol. The information is intended for professionals
in research and development who may utilize this compound as an intermediate in organic
synthesis, particularly in the development of antioxidants and other complex molecules.[1]

Physicochemical Properties

2,5-Diethylphenol is a dialkylated phenol that serves as a valuable intermediate in various
chemical syntheses.[1] Its physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C10H140 [2][3]
Molecular Weight 150.22 g/mol [2][3]

CAS Number 876-20-0 [2][3]
Melting Point 75 °C [1]

Boiling Point 212 °C [1]

logP (Octanol/Water Partition

Coefficient) 217 2l

Water Solubility log10WS: -2.63 (mol/l) [2]

Vapor Pressure 0.208 hPa (at 25 °C) [1]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,5-Diethylphenol is not readily available, safety
protocols can be inferred from data for the closely related compound, 2,5-Dimethylphenol, and
general guidelines for handling phenolic compounds. Phenols as a class are known to be
corrosive and toxic.[4][5][6]

Hazard Identification (based on 2,5-Dimethylphenol):

Acute Toxicity: Toxic if swallowed or in contact with skin.[4][5][7]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[4][5][7]

Eye Damage/Irritation: Causes serious eye damage.[4][5]

Respiratory Irritation: May cause respiratory irritation.[4][6]

Aquatic Hazard: Toxic to aquatic life with long-lasting effects.[5][7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[5]
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» Skin Protection: Wear a lab coat, and consider a chemical-resistant apron for splash
hazards.

e Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene).[8] Always
inspect gloves before use and dispose of them properly after handling the chemical.[5]

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[4] If dust or aerosols may be generated, a NIOSH-approved respirator with an
appropriate cartridge is recommended.[4]

Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances such as
strong oxidizing agents, bases, acid chlorides, and acid anhydrides.[4][5]

o Keep containers tightly closed.[5]

o Store away from heat, sparks, and open flames.[4]

Spill and Waste Disposal:

 In case of a spill, evacuate the area and ensure adequate ventilation.[4]
e Remove all sources of ignition.[4]

o For solid spills, avoid creating dust.[5] Dampen the spilled material with a suitable solvent
(e.g., 60-70% ethanol) before sweeping it into a container for disposal.[6]

» Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures

Immediate medical attention is required for any exposure to phenolic compounds.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[4][9] Polyethylene glycol (PEG) can be used to
wipe the affected area after initial water flushing.[10][11] Seek immediate medical attention.

[4]

 Inhalation: Move the victim to fresh air.[9] If not breathing, give artificial respiration. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Call a poison control
center or doctor immediately for treatment advice.[8]

Experimental Protocol: Synthesis of a Hindered
Phenolic Antioxidant

This protocol describes a general procedure for the synthesis of a hindered phenolic
antioxidant using 2,5-Diethylphenol as a starting material. This type of reaction is a common
application for alkylated phenols.[1][12][13][14][15]

Objective: To synthesize a sterically hindered phenolic antioxidant via electrophilic substitution
on the 2,5-Diethylphenol aromatic ring.

Materials:
e 2,5-Diethylphenol

» Electrophilic reagent (e.g., a source of a tertiary alkyl group like tert-butyl alcohol or
isobutylene)

» Acid catalyst (e.g., sulfuric acid or a solid acid catalyst)
e Anhydrous solvent (e.g., hexane or toluene)
e Sodium bicarbonate solution

e Anhydrous magnesium sulfate

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC116541000&productDescription=2+5-DIMETHYLPHENOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.york.ac.uk/biology/current-students-staff/health-safety/first-aid/firstaidguidance/
https://www.protocols.io/view/phenol-first-aid-and-personal-protective-equipment-rm7vzn728vx1/v1
https://www.fishersci.com/store/msds?partNumber=AC116541000&productDescription=2+5-DIMETHYLPHENOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.benchchem.com/product/b12804753?utm_src=pdf-body
https://www.benchchem.com/product/B12804753
https://www.mdpi.com/1420-3049/19/3/3436
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_2_4_Di_tert_butylphenol_in_the_Synthesis_of_Phosphite_Antioxidants.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10376215/
https://www.mdpi.com/1420-3049/27/10/3169
https://www.benchchem.com/product/b12804753?utm_src=pdf-body
https://www.benchchem.com/product/b12804753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar
e Heating mantle

e Separatory funnel

e Rotary evaporator
Procedure:

o Reaction Setup: In a chemical fume hood, equip a dry round-bottom flask with a magnetic
stir bar and a reflux condenser.

o Reagent Addition: Dissolve a known quantity of 2,5-Diethylphenol in the anhydrous solvent
within the flask.

o Catalyst and Electrophile Addition: Slowly add the acid catalyst to the stirred solution.
Following this, add the electrophilic reagent dropwise. The reaction may be exothermic.

» Reaction: Heat the mixture to reflux and maintain for a specified period (typically several
hours), monitoring the reaction progress by a suitable method (e.g., Thin Layer
Chromatography).

o Workup: After the reaction is complete, cool the mixture to room temperature. Quench the
reaction by slowly adding a saturated sodium bicarbonate solution to neutralize the acid
catalyst.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an
organic solvent (e.g., ethyl acetate). Combine the organic layers.

e Drying and Filtration: Wash the combined organic layers with brine, then dry over anhydrous
magnesium sulfate. Filter to remove the drying agent.

» Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.
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« Purification: Purify the crude product by a suitable method, such as column chromatography
or recrystallization, to obtain the final hindered phenolic antioxidant.

Visualizations

Safe Handling and Storage Workflow
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Workflow for Safe Handling and Storage of 2,5-Diethylphenol
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After Use Generate Waste

Storage

Collect Waste in a Labeled, Sealed Container

Dispose According to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,5-Diethylphenol.
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First Aid Signaling Pathway

First Aid Protocol for 2,5-Diethylphenol Exposure
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Skin or Eye Contact Inha‘?tion Ingestion

onta Inhalation Ingestion
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Apply PEG to Skin (optional)

Give Water or Milk (if conscious)

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: First aid response pathway for exposure to 2,5-Diethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b12804753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

